Methyl 3-(octylthio)propionate

• CAS No.: 70655-40-2
• Molecular Formula: C12H24O2S
• Molecular Weight: 232.38 g/mol
• IUPAC Name: methyl 3-octylsulfanylpropanoate
• InChI: InChI=1S/C12H24O2S/c1-3-4-5-6-7-8-10-15-11-9-12(13)14-2/h3-11H2,1-2H3
• InChI Key: MNQFQCKJFZVCMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCSCCC(=O)OC

Description

Methyl 3-(octylthio)propionate is a useful research compound. Its molecular formula is C12H24O2S and its molecular weight is 232.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into the same type of equipment used in Example 1, 146 grams of 1-octylthiol was added over a 40 minute period with stirring to 0.7 grams of benzyl trimethyl ammonium hydroxide and 180.6 grams of methylacrylate. Over the 1/2 hour period, the temperature of the reaction went from 25° C. to 60° C. The reaction was stirred an extra 3.0 hours wherein the temperature went from 60° C. to 28° C. The reaction mixture was stripped at 102° C. and 15 mm pressure. 333 grams of product was obtained having a purity of approximately 96.4% as measured by GC analysis.